N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[(2-ethyl-4-iodophenyl)carbamothioyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C17H16IN3O4S/c1-3-10-8-12(18)5-6-13(10)19-17(26)20-16(22)11-4-7-15(25-2)14(9-11)21(23)24/h4-9H,3H2,1-2H3,(H2,19,20,22,26)
• InChI Key: OXLLHCZAMCHRPT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)I)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C17H16IN3O4S
• Molecular Weight: 485.3 g/mol

Description

N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide, also known as EIIB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide works by inhibiting the activity of certain enzymes that are involved in cell proliferation. Specifically, it inhibits the activity of the enzyme thymidylate synthase, which is involved in the synthesis of DNA. This inhibition leads to a decrease in the amount of DNA that is synthesized, which in turn leads to a decrease in cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, it has also been shown to have anti-inflammatory effects. Studies have also suggested that this compound may have neuroprotective effects and could be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide in lab experiments is its specificity. It has been shown to specifically target certain enzymes, which makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its low yield, which can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several potential future directions for research involving N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide. One area of interest is in the development of new cancer treatments that incorporate this compound. Additionally, there is potential for this compound to be used in the development of new anti-inflammatory drugs. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide involves several steps. Firstly, 4-methoxy-3-nitrobenzoic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(2-ethyl-4-iodophenyl)amine to form the desired product, this compound. The yield of this compound is around 40-50%.

Scientific Research Applications

N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide has shown potential in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.